5-(4-Methoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine

Specification

• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C17H18N4OS/c1-12-3-5-13(6-4-12)11-23-17-20-19-16(21(17)18)14-7-9-15(22-2)10-8-14/h3-10H,11,18H2,1-2H3
• Standard InChI Key: HQVKIJAZABBXMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC

Introduction

Synthesis and Chemical Reactions

The synthesis of triazole compounds typically involves nucleophilic substitutions and cycloadditions. For instance, S-alkylation reactions are commonly used to introduce alkyl groups onto the sulfur atom in thiol or thioether derivatives. The choice of solvents and reaction conditions is crucial for optimizing yield and purity.

Synthesis Step	Description
Starting Materials	Typically involve aromatic amines and thiol derivatives
Reaction Conditions	Polar aprotic solvents enhance nucleophilicity during substitution reactions
Common Reactions	Nucleophilic substitutions and cycloadditions

Biological Activities and Applications

Biological Activity	Description
Antimicrobial Activity	Disrupts cellular processes in bacteria and fungi
Potential Applications	Medicinal chemistry, particularly in the development of antimicrobial agents

Characterization Techniques

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are typically used for structural elucidation of triazole compounds. Additionally, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can assess thermal stability and phase transitions.

Characterization Technique	Description
NMR Spectroscopy	Used for structural elucidation
Mass Spectrometry (MS)	Confirms molecular weight and structure
DSC and TGA	Evaluate thermal stability and phase transitions